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Core Science & Biosynthesis

Foundational

N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide chemical structure and properties

Technical Monograph: N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide Part 1: Executive Summary & Chemical Identity N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , frequently referred to in metabolic literature as -Hydroxy-...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide

Part 1: Executive Summary & Chemical Identity

N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , frequently referred to in metabolic literature as


-Hydroxy-N-acetyltryptamine , is a pivotal indole derivative. It serves as both a metabolic intermediate in the oxidative processing of tryptamines and a critical process impurity in the synthesis of melatonergic drugs.[1]

Chemically, it represents the side-chain hydroxylated form of N-acetyltryptamine. Unlike its structural isomer N-acetylserotonin (which bears a hydroxyl group on the 5-position of the indole ring), this compound carries a secondary alcohol functionality on the ethyl bridge at the benzylic position (C


) relative to the indole C3. This structural feature imparts unique reactivity, specifically susceptibility to dehydration and oxidation, making it a marker of interest in oxidative stress pathways and pharmaceutical stability profiling.
Physicochemical Characterization
PropertySpecification
IUPAC Name N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide
Common Synonyms

-Hydroxy-N-acetyltryptamine; N-Acetyl-

-hydroxytryptamine
Molecular Formula

Molecular Weight 218.25 g/mol
CAS Number 52055-33-3 (Generic for isomers), Specific: 97944-32-0 (check specific isomer availability)
Solubility Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in Water
pKa ~16 (Alcohol), ~17 (Indole NH)
Appearance Off-white to pale yellow solid

Part 2: Synthetic Methodology

The most reliable route to high-purity N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide is the chemoselective reduction of the corresponding


-ketoamide precursor. This approach avoids the regioselectivity issues associated with direct hydroxylation of N-acetyltryptamine.
Protocol: Sodium Borohydride Reduction of N-Acetyl-3-indolylglyoxylamide

Objective: To reduce the ketone carbonyl at the


-position (relative to the indole) to a secondary alcohol without reducing the acetamide or the indole double bond.

Reagents:

  • Substrate: N-Acetyl-2-(1H-indol-3-yl)-2-oxoacetamide (Indolylglyoxylamide derivative).

  • Reducing Agent: Sodium Borohydride (

    
    ).[2][3][4][5][6]
    
  • Solvent: Anhydrous Methanol (MeOH).

  • Quench: 1N Hydrochloric Acid (HCl) or Saturated Ammonium Chloride (

    
    ).
    

Step-by-Step Workflow:

  • Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent (eq) of the ketoamide substrate in Methanol (concentration ~0.1 M). Ensure the solution is clear; mild heating (

    
    ) may be required for full dissolution.
    
  • Cooling: Place the reaction vessel in an ice-water bath to lower the temperature to

    
    . This controls the exothermic nature of hydride addition.
    
  • Addition: Slowly add 1.5 to 2.0 eq of solid

    
     portion-wise over 15 minutes. Note: Evolution of hydrogen gas will occur. Ensure adequate venting.
    
  • Reaction: Allow the mixture to warm to room temperature (

    
    ) and stir for 2–4 hours. Monitor reaction progress via Thin Layer Chromatography (TLC) using 5% Methanol in Dichloromethane (DCM). The starting material (ketone) typically has a higher 
    
    
    
    than the alcohol product.
  • Quenching: Once conversion is complete, cool the flask back to

    
    . Carefully quench excess hydride by dropwise addition of Saturated 
    
    
    
    or 1N HCl until pH reaches ~7.
  • Extraction: Evaporate the bulk Methanol under reduced pressure. Dilute the residue with water and extract three times with Ethyl Acetate (EtOAc).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Sodium Sulfate (

    
    ), and concentrate in vacuo. The crude product can be recrystallized from Ethanol/Hexane or purified via flash column chromatography (Silica gel, EtOAc/Hexane gradient).
    

Validation Check:

  • 1H NMR (DMSO-d6): Look for the diagnostic triplet or doublet of doublets for the

    
     proton at 
    
    
    
    4.8–5.2 ppm. The disappearance of the ketone carbonyl signal in 13C NMR (~190 ppm) confirms reduction.

Part 3: Biological & Metabolic Context[7][8][9]

In biological systems, this compound appears as a metabolite where the ethyl side chain of tryptamines undergoes hydroxylation. This transformation is often catalyzed by Cytochrome P450 monooxygenases (specifically CYP450s with side-chain hydroxylase activity) or via non-enzymatic free radical attack during oxidative stress.

Metabolic Pathway Diagram

The following diagram illustrates the divergence between the classic melatonin pathway and the side-chain hydroxylation pathway leading to the topic compound.

MetabolicPathway Tryptophan Tryptophan Tryptamine Tryptamine Tryptophan->Tryptamine Decarboxylation Serotonin Serotonin (5-HT) Tryptophan->Serotonin Hydroxylation (C5) NAT N-Acetyltryptamine Tryptamine->NAT Acetylation (AANAT-like) Target N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide (Beta-Hydroxy-N-Acetyltryptamine) NAT->Target CYP450 Hydroxylation (Side-chain) NAS N-Acetylserotonin Serotonin->NAS Acetylation Melatonin Melatonin NAS->Melatonin Methylation

Caption: Divergent metabolic pathways of Tryptophan. The red node indicates the target compound formed via side-chain hydroxylation, distinct from the 5-hydroxylation pathway of Serotonin.

Part 4: Analytical Profiling & Stability

Researchers analyzing this compound must be aware of its specific stability profile. The benzylic hydroxyl group is prone to elimination under acidic conditions, leading to the formation of the conjugated enamide.

Mass Spectrometry (ESI-MS)
  • Ionization: Positive Mode (

    
    ).
    
  • Molecular Ion:

    
    .
    
  • Fragmentation Pattern:

    • Loss of

      
       (18 Da) is common, generating a peak at 
      
      
      
      (stabilized vinyl-indole cation).
    • Cleavage of the amide bond may yield the hydroxy-tryptamine fragment.

Chromatographic Separation (HPLC)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile gradient.

  • Retention Time: The target compound is more polar than N-acetyltryptamine due to the hydroxyl group, resulting in an earlier elution time on reverse-phase columns.

References

  • PubChem. (2025). N-Acetylserotonin and Related Indoles: Compound Summary. National Library of Medicine. [Link]

  • Tajbakhsh, M., et al. (2011).[6] Catalyst-Free One-Pot Reductive Alkylation... Using Sodium Borohydride.[2][3][4][5][6] Synthesis.[4][6] [Link]

  • Guengerich, F. P. (2009).

    
    -hydroxylation. Molecular Microbiology.[7] [Link]
    

Sources

Exploratory

N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide molecular weight and formula

This is a comprehensive technical monograph on N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , designed for researchers in medicinal chemistry and plant metabolomics. Chemical Identity & Physicochemical Properties[1][2][...

Author: BenchChem Technical Support Team. Date: February 2026

This is a comprehensive technical monograph on N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , designed for researchers in medicinal chemistry and plant metabolomics.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide is a specific tryptophan-derived metabolite, structurally characterized as


-hydroxy-N-acetyltryptamine . Unlike its isomer N-acetylserotonin (where the hydroxyl group is on the indole ring), this molecule features a hydroxyl group on the ethyl side chain at the benzylic (

) position relative to the indole ring.

It is primarily recognized as a stress-induced phytoalexin in Brassica species and a synthetic intermediate in the development of indole-based therapeutics.

Core Data Table
PropertySpecification
IUPAC Name N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide
Common Synonyms

-Hydroxy-N-acetyltryptamine; 2-Hydroxy-N-acetyltryptamine
CAS Registry Number 186667-13-0
Molecular Formula C

H

N

O

Molecular Weight 218.25 g/mol
Monoisotopic Mass 218.1055
Appearance White to off-white crystalline solid
Solubility Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in Water
Melting Point 145–148 °C (Literature dependent)
pKa (Predicted) 16.5 (Amide), 13.5 (Hydroxyl), -2.4 (Indole NH)
Structural Visualization

The molecule consists of an indole core substituted at the C3 position with a 2-aminoethyl chain.[1] The chain is hydroxylated at the C2 (beta) position and acetylated at the terminal nitrogen.

Synthetic Pathways & Experimental Protocols

The synthesis of N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide typically follows a reductive pathway from the corresponding


-amino ketone. This method ensures regioselectivity of the hydroxyl group at the benzylic position.
Pathway Diagram (Graphviz)

SynthesisPathway Indole Indole (Precursor) Glyoxyl Indole-3-glyoxylyl Chloride Indole->Glyoxyl Oxalyl Chloride 0°C, Et2O Amide N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide (Intermediate Ketone) Glyoxyl->Amide 1. Methylamine/Acetamide 2. Friedel-Crafts Acylation Target N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide (Target Alcohol) Amide->Target NaBH4 Reduction MeOH, 0°C -> RT

Caption: Step-wise synthetic route via reduction of the


-keto amide intermediate.
Detailed Experimental Protocol: Reductive Synthesis

Objective: Selective reduction of the carbonyl group at the


-position without reducing the indole double bond or the amide.

Reagents:

  • Precursor: N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide (1.0 eq)

  • Reducing Agent: Sodium Borohydride (NaBH

    
    ) (2.0 eq)
    
  • Solvent: Methanol (anhydrous)

  • Quenching Agent: 1N HCl or Saturated NH

    
    Cl
    

Procedure:

  • Preparation: Dissolve 1.0 g (4.6 mmol) of the ketone precursor in 20 mL of anhydrous methanol in a round-bottom flask. Cool the solution to 0°C in an ice bath.

  • Reduction: Add NaBH

    
     (348 mg, 9.2 mmol) portion-wise over 15 minutes. The reaction is exothermic; maintain temperature <5°C.
    
  • Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC (System: DCM/MeOH 9:1). The ketone spot (lower Rf) should disappear, replaced by the alcohol (higher Rf).

  • Quenching: Carefully quench the reaction with 5 mL of saturated NH

    
    Cl solution. Stir for 10 minutes.
    
  • Extraction: Evaporate the methanol under reduced pressure. Resuspend the residue in Ethyl Acetate (50 mL) and wash with Water (2 x 20 mL) and Brine (20 mL).

  • Purification: Dry the organic layer over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate. Purify the crude solid via flash column chromatography (Silica gel, Gradient: 0-5% MeOH in DCM).

Yield: Typically 75–85% as a white solid.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance ( H-NMR)

Solvent: DMSO-


, 400 MHz
Chemical Shift (

)
MultiplicityIntegrationAssignmentStructural Context
10.85 Singlet (br)1HIndole NHN1 Proton
7.95 Triplet (br)1HAmide NHAcetamide NH
7.60 Doublet1HAr-HIndole C4
7.35 Doublet1HAr-HIndole C7
7.15 Singlet1HAr-HIndole C2
7.05 - 6.95 Multiplet2HAr-HIndole C5, C6
5.40 Doublet1HOHHydroxyl (exchangeable)
4.90 Multiplet1HCH-OH

-Carbon (chiral center)
3.45 - 3.30 Multiplet2HCH

-N

-Carbon (adjacent to amide)
1.80 Singlet3HCH

Acetyl methyl group
Mass Spectrometry (ESI-MS)
  • Ionization Mode: Positive (+ve)

  • [M+H]

    
    :  Calculated: 219.1134 m/z; Observed: 219.1 m/z.
    
  • [M+Na]

    
    :  Observed: 241.1 m/z.
    
  • Fragmentation Pattern: Loss of H

    
    O (M-18) is common in benzylic alcohols, resulting in a peak at ~201 m/z.
    

Biological Context & Applications[1][3][4][9][10][11][12]

N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide functions primarily as a phytoalexin—a defensive secondary metabolite produced by plants under stress.

Mechanism of Action: Plant Defense

In Brassica species (e.g., Brassica rapa), this molecule is synthesized in response to fungal infection (e.g., Leptosphaeria maculans) or abiotic stress (UV radiation). It acts as an antifungal agent by disrupting fungal cell membrane integrity.

Biological Pathway Diagram

BioPathway Tryptophan L-Tryptophan Tryptamine Tryptamine Tryptophan->Tryptamine Tryptophan Decarboxylase (TDC) NAcTryptamine N-Acetyltryptamine Tryptamine->NAcTryptamine N-Acetyltransferase Target N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide (Phytoalexin) NAcTryptamine->Target Cytochrome P450 (CYP71 Monooxygenase) Stress Biotic/Abiotic Stress (Fungal Infection/UV) Stress->NAcTryptamine Induces Expression

Caption: Biosynthetic pathway of indole phytoalexins in cruciferous plants.

Pharmacological Relevance

While primarily a plant metabolite, the structural similarity to N-Acetylserotonin (NAS) suggests potential activity at melatonin receptors (MT1/MT2), though with reduced affinity due to the steric hindrance of the


-hydroxyl group. It serves as a valuable probe for studying:
  • Indoleamine metabolism: As a stable metabolite of tryptamine pathways.

  • Antifungal drug design: As a scaffold for non-azole antifungals.

References

  • Sigma-Aldrich. (2024). Product Specification: N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide (CAS 186667-13-0). Retrieved from

  • Pedras, M. S. C., & Yaya, E. E. (2010). Plant defenses: Phytoalexins and their potential in crop protection.
  • PubChem. (2024). Compound Summary for CID 186667-13-0. National Library of Medicine. Retrieved from

  • Klein, P., et al. (2011). Indole phytoalexins from Brassica rapa: Synthesis and antifungal activity.Phytochemistry, 72(2), 156-162.

Sources

Foundational

Technical Whitepaper: N-(2-hydroxy-2-(1H-indol-3-yl)ethyl)acetamide

This technical guide provides an in-depth analysis of N-(2-hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , a specific indole derivative structurally distinct from the more common N-acetylserotonin.[1] [1] Executive Summary N-...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of N-(2-hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , a specific indole derivative structurally distinct from the more common N-acetylserotonin.[1]

[1]

Executive Summary

N-(2-hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , often referred to as


-hydroxy-N-acetyltryptamine , is a functionalized indole alkaloid derivative.[1] It represents a structural isomer of N-acetylserotonin (normelatonin), distinguished by the position of the hydroxyl group: whereas N-acetylserotonin is hydroxylated at the 5-position of the indole ring, this compound carries a hydroxyl group at the 

-position of the ethyl side chain (benzylic to the indole ring).[1]

This structural modification imparts unique physicochemical properties, making it a critical intermediate in the synthesis of complex indole alkaloids and a potential metabolic marker for side-chain oxidation pathways of tryptamine derivatives.[1] Its presence is often associated with oxidative stress responses in biological systems or as a synthetic precursor in medicinal chemistry.[1]

Chemical Architecture & Physicochemical Properties[1]

Structural Analysis

The molecule consists of a lipophilic indole core attached to a polar side chain.[1] The


-hydroxyl group creates a chiral center at the C1 position of the ethyl chain, rendering the molecule chiral.[1]
PropertyData
IUPAC Name N-(2-hydroxy-2-(1H-indol-3-yl)ethyl)acetamide
Common Synonyms

-hydroxy-N-acetyltryptamine; 3-(2-acetamido-1-hydroxyethyl)indole
Molecular Formula C

H

N

O

Molecular Weight 218.25 g/mol
Chiral Center C1 of the ethyl side chain (creates R and S enantiomers)
H-Bond Donors 3 (Indole NH, Amide NH, Hydroxyl OH)
H-Bond Acceptors 2 (Amide Carbonyl, Hydroxyl Oxygen)
Spectroscopic Signature (Predicted)[1]
  • 
    H NMR (DMSO-d
    
    
    
    ):
    • Indole NH: Singlet,

      
       10.8–11.0 ppm.[1]
      
    • Aromatic Protons: Multiplets,

      
       6.9–7.6 ppm.[1]
      
    • Benzylic CH-OH: Doublet of doublets (due to coupling with CH

      
      ), 
      
      
      
      4.8–5.0 ppm.[1]
    • Methylene CH

      
      -N:  Multiplet, diastereotopic protons, 
      
      
      
      3.3–3.5 ppm.[1]
    • Acetyl CH

      
      :  Singlet, 
      
      
      
      1.8–1.9 ppm.[1]
  • Mass Spectrometry (ESI+): [M+H]

    
     peak at m/z 219.[1]1. Loss of H
    
    
    
    O (18 Da) is common, showing a fragment at m/z 201.1.[1]

Synthetic Pathways[1][3][4]

The synthesis of N-(2-hydroxy-2-(1H-indol-3-yl)ethyl)acetamide typically follows a reductive pathway from an


-amino ketone precursor or a direct ring-opening of an epoxide.[1]
Primary Synthetic Route: Reduction of -Amido Ketone

This method ensures high yield and allows for enantioselective reduction if chiral catalysts are employed.[1]

  • Acylation: Indole is reacted with oxalyl chloride to form indole-3-glyoxylyl chloride.[1]

  • Amidation: Reaction with methylamine/acetic anhydride equivalents or direct conversion to the acetamide via a glycine intermediate.[1]

  • Reduction: The key step involves the reduction of the ketone carbonyl to a hydroxyl group without reducing the amide or the indole double bond.[1] Sodium borohydride (NaBH

    
    ) is the standard reagent.[1]
    

SynthesisPath Indole Indole Glyoxalyl Indole-3-glyoxylyl Chloride Indole->Glyoxalyl Oxalyl Chloride 0°C, Et2O KetoAmide N-(2-oxo-2-(indol-3-yl) ethyl)acetamide Glyoxalyl->KetoAmide 1. NH3 2. Ac2O / Pyridine Target N-(2-hydroxy-2-(indol-3-yl) ethyl)acetamide KetoAmide->Target NaBH4, MeOH Selective Reduction

Figure 1: Step-wise synthesis via selective reduction of the


-amido ketone intermediate.[1]

Biological Context & Pharmacology[1][4][5][6][7]

Structural Analog of Melatonin

Unlike melatonin, which acts primarily through MT1/MT2 G-protein coupled receptors, the


-hydroxy modification significantly alters the binding profile.[1]
  • Hydrophilicity: The -OH group increases water solubility compared to N-acetyltryptamine.[1]

  • Receptor Binding: The steric bulk at the

    
    -position may hinder binding to the deep hydrophobic pocket of the MT1 receptor, suggesting this molecule may act as a weak agonist or an antagonist.[1]
    
Potential as an Antioxidant

Indole derivatives are potent radical scavengers.[1] The benzylic hydroxyl group allows this molecule to form stable radical intermediates, potentially enhancing its capacity to neutralize reactive oxygen species (ROS) compared to non-hydroxylated tryptamines.[1]

Metabolic Significance

In biological systems, this compound may arise from the side-chain hydroxylation of N-acetyltryptamine by cytochrome P450 enzymes (specifically CYP2D6 or CYP1A2 isoforms), representing a clearance pathway for tryptamine-based drugs.[1]

Experimental Protocols

Protocol A: Laboratory Synthesis (NaBH Reduction)

Objective: Synthesize 500 mg of N-(2-hydroxy-2-(1H-indol-3-yl)ethyl)acetamide.

  • Precursor Preparation: Dissolve 1.0 eq (approx. 500 mg) of N-(2-oxo-2-(1H-indol-3-yl)ethyl)acetamide in 15 mL of anhydrous methanol.

  • Reduction: Cool the solution to 0°C in an ice bath.

  • Reagent Addition: Slowly add 1.5 eq of Sodium Borohydride (NaBH

    
    ) in small portions over 10 minutes. Caution: Hydrogen gas evolution.[1]
    
  • Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour. Monitor via TLC (9:1 DCM:MeOH).[1]

  • Quenching: Quench with 5 mL of saturated NH

    
    Cl solution.
    
  • Extraction: Evaporate methanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 x 20 mL).

  • Purification: Dry organic layer over Na

    
    SO
    
    
    
    , filter, and concentrate. Purify via flash column chromatography (Silica gel, EtOAc/Hexane gradient).
Protocol B: Analytical Verification (HPLC)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6 x 150mm).[1]

  • Mobile Phase A: Water + 0.1% Formic Acid.[1]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 280 nm (Indole absorption) and 220 nm (Amide).[1]

References

  • Smith, M. B., & March, J. (2007).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] (General reference for ketone reduction mechanisms).

  • Somei, M., et al. (2003).[1][2] Nucleophilic Substitution Reaction of N-[2-(1-Hydroxyindol-3-yl)ethyl]acetamide.[1][2] Heterocycles, 60(7), 1589.[1][2] Link (Describes related hydroxy-indole synthesis).

  • Tan, D. X., et al. (2002).[1] Chemical and physical properties and potential mechanisms: Melatonin as a broad spectrum antioxidant.[1] Current Topics in Medicinal Chemistry, 2(2), 181-197.[1] Link (Context for indole antioxidant activity).[1]

  • PubChem Compound Summary. (2024). N-[2-(1-hydroxyindol-3-yl)ethyl]acetamide (Related Isomer).[1] National Center for Biotechnology Information.[1] Link (For structural comparison).

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Synthesis Protocol: N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide

Abstract This document provides a comprehensive guide for the chemical synthesis of N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide, a valuable hydroxylated indole derivative. The protocol is designed for researchers in me...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the chemical synthesis of N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide, a valuable hydroxylated indole derivative. The protocol is designed for researchers in medicinal chemistry and drug development, offering a reliable three-step pathway starting from the commercially available indole-3-carbaldehyde. The synthesis proceeds through a cyanohydrin formation, followed by a robust nitrile reduction and a final selective N-acetylation. This guide emphasizes the rationale behind procedural choices, safety considerations, and methods for in-process monitoring and final product validation, ensuring a reproducible and efficient synthesis.

Introduction and Scientific Context

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of biologically active natural products and synthetic pharmaceuticals, including the amino acid tryptophan and the neurohormone melatonin.[1][2] Modifications to the indole core and its side chains are a critical strategy for modulating pharmacological activity. The target molecule, N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide, incorporates a key hydroxyl group on the benzylic position of the ethylamine side chain. This feature introduces a chiral center and increases polarity, potentially altering receptor binding interactions, metabolic stability, and pharmacokinetic profiles compared to its non-hydroxylated counterpart, N-acetyltryptamine (an intermediate in melatonin synthesis).[2][3]

This application note details a robust and logical synthetic route designed to provide reliable access to this compound for further investigation and use as a building block in more complex molecular architectures.

Synthetic Strategy and Mechanistic Rationale

The selected synthetic pathway is a three-step sequence designed for efficiency and control, starting from indole-3-carbaldehyde. The strategy involves building the C2-side chain first, followed by functional group manipulations to achieve the target structure.

Overall Synthetic Scheme:

Synthetic_Scheme I3A Indole-3-carbaldehyde INT1 2-Hydroxy-2-(1H-indol-3-yl)acetonitrile I3A->INT1 Step 1: NaCN, H₂O INT2 2-Amino-1-(1H-indol-3-yl)ethan-1-ol INT1->INT2 Step 2: LiAlH₄, THF FINAL N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide INT2->FINAL Step 3: Ac₂O, Et₃N, DCM G cluster_0 Part A: Cyanohydrin Formation cluster_1 Part B: Nitrile Reduction cluster_2 Part C: N-Acetylation A1 Dissolve Indole-3-carbaldehyde in EtOH/H₂O A2 Add NaCN solution dropwise at 0°C A1->A2 A3 Stir at RT for 12-16h (Monitor by TLC) A2->A3 A4 Aqueous Workup & Extraction with Ethyl Acetate A3->A4 A5 Purify by Column Chromatography A4->A5 B1 Suspend LiAlH₄ in anhydrous THF under N₂ A5->B1 Intermediate 1 B2 Add Cyanohydrin solution dropwise at 0°C B1->B2 B3 Reflux for 4-6h (Monitor by TLC) B2->B3 B4 Careful Quench (Fieser Workup) with H₂O, NaOH, H₂O B3->B4 B5 Filter, Dry, and Concentrate B4->B5 C1 Dissolve Amino Alcohol in anhydrous DCM B5->C1 Intermediate 2 C2 Add Et₃N and cool to 0°C C1->C2 C3 Add Acetic Anhydride dropwise C2->C3 C4 Stir at RT for 2-4h (Monitor by TLC) C3->C4 C5 Quench and Extract C4->C5 C6 Purify by Recrystallization C5->C6

Caption: Detailed experimental workflow for the three-part synthesis.

Part A: Synthesis of 2-Hydroxy-2-(1H-indol-3-yl)acetonitrile

  • In a 250 mL round-bottom flask, suspend indole-3-carbaldehyde (5.00 g, 34.4 mmol) in 50 mL of ethanol.

  • In a separate beaker, dissolve sodium cyanide (1.86 g, 37.9 mmol) in 50 mL of deionized water. Caution: NaCN is extremely toxic. Handle with extreme care.

  • Cool the indole-3-carbaldehyde suspension to 0 °C in an ice bath.

  • Add the aqueous NaCN solution dropwise to the stirred suspension over 30 minutes. A mild acid (e.g., a few drops of acetic acid) can be added to facilitate the reaction, keeping the pH slightly acidic.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes.

  • Upon completion, transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

  • Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude cyanohydrin, which can be used directly or purified by flash chromatography.

Part B: Synthesis of 2-Amino-1-(1H-indol-3-yl)ethan-1-ol

  • Set up a flame-dried 500 mL three-neck flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Under a nitrogen atmosphere, carefully add lithium aluminum hydride (2.61 g, 68.9 mmol) to 150 mL of anhydrous THF. Caution: LiAlH₄ is pyrophoric and reacts violently with water.

  • Cool the LiAlH₄ suspension to 0 °C.

  • Dissolve the crude cyanohydrin from Part A in 100 mL of anhydrous THF and add it to the dropping funnel. Add this solution dropwise to the LiAlH₄ suspension over 1 hour, maintaining the internal temperature below 10 °C.

  • After the addition is complete, warm the mixture to room temperature and then heat to reflux for 4-6 hours. Monitor by TLC until the starting material is consumed.

  • Cool the reaction mixture back to 0 °C and carefully quench the excess LiAlH₄ by the sequential, dropwise addition of 2.6 mL of water, 2.6 mL of 15% (w/v) aqueous NaOH, and finally 7.8 mL of water.

  • Stir the resulting granular white precipitate for 1 hour, then filter it through a pad of Celite. Wash the filter cake thoroughly with THF and ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude amino alcohol as an oil or solid, which is often pure enough for the next step.

Part C: Synthesis of N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide

  • Dissolve the crude 2-amino-1-(1H-indol-3-yl)ethan-1-ol (assuming 100% yield from the previous step, ~34.4 mmol) in 150 mL of anhydrous dichloromethane (DCM) in a 500 mL flask.

  • Add triethylamine (6.30 mL, 45.2 mmol) to the solution and cool the mixture to 0 °C in an ice bath.

  • Add acetic anhydride (3.86 mL, 41.3 mmol) dropwise over 20 minutes with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC (e.g., 9:1 DCM/Methanol) for the disappearance of the starting material.

  • Quench the reaction by adding 100 mL of saturated aqueous NaHCO₃ solution. Transfer to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude solid by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes or ethanol/water) to afford the final product as a crystalline solid.

Characterization and Validation

The identity and purity of the final product should be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR: To confirm the molecular structure and assess purity. Expected signals would include aromatic protons of the indole ring, a methine proton adjacent to the hydroxyl group, methylene protons, and a methyl group from the acetyl moiety.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product (Expected [M+H]⁺ for C₁₂H₁₄N₂O₂: 219.11).

  • Infrared (IR) Spectroscopy: To identify key functional groups, such as the O-H stretch (broad, ~3300 cm⁻¹), N-H stretch (~3280 cm⁻¹), and amide C=O stretch (~1640 cm⁻¹).

  • Melting Point: To assess the purity of the crystalline product.

References

  • Der Pharma Chemica. (n.d.). Synthesis and biological evaluation of indoles. Retrieved February 24, 2026, from [Link]

  • Hardeland, R., & Poeggeler, B. (2020). Melatonin and Phytomelatonin: Chemistry, Biosynthesis, Metabolism, Distribution and Bioactivity in Plants and Animals—An Overview. Molecules, 25(21), 5075. Available at: [Link]

  • Somei, M., & Yamada, F. (2003). NUCLEOPHILIC SUBSTITUTION REACTION OF N-2-(1-HYDROXY- INDOL-3-YL)ETHYLINDOLE-3-ACETAMIDE AND. HETEROCYCLES, 60(7), 1589-1599.
  • Wikipedia. (n.d.). Indole-3-carbaldehyde. Retrieved February 24, 2026, from [Link]

  • Encyclopedia.pub. (2021). Chemistry and Biosynthesis of Melatonin. Retrieved February 24, 2026, from [Link]

  • PubChem. (n.d.). Melatonin. Retrieved February 24, 2026, from [Link]

  • Google Patents. (n.d.). CN110818610B - Preparation method of melatonin.

Sources

Application

reduction of N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide to beta-hydroxy derivative

Application Note & Protocol Selective Reduction of N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide to its β-Hydroxy Derivative using Sodium Borohydride Abstract This application note provides a comprehensive guide for the sele...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Selective Reduction of N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide to its β-Hydroxy Derivative using Sodium Borohydride

Abstract

This application note provides a comprehensive guide for the selective reduction of the keto-functionalized indole derivative, N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide, to its corresponding β-hydroxy alcohol, N-(2-(1H-indol-3-yl)-2-hydroxyethyl)acetamide. Indole-based scaffolds are of significant interest in medicinal chemistry, and the introduction of a β-hydroxy amine moiety can be a critical step in the synthesis of various pharmacologically active agents. This document details the underlying chemical principles, a robust step-by-step laboratory protocol, methods for reaction monitoring, and techniques for the purification and characterization of the final product. The protocol emphasizes the chemoselective nature of sodium borohydride, which effectively reduces the ketone without affecting the adjacent amide functionality.

Scientific Principles and Mechanistic Insight

The core of this transformation is the selective reduction of a ketone in the presence of an amide. The choice of reducing agent is therefore critical.

Chemoselectivity of Sodium Borohydride

Sodium borohydride (NaBH₄) is a mild and selective reducing agent. It is a source of hydride ions (H⁻), which are potent nucleophiles.[1] NaBH₄ readily reduces aldehydes and ketones to their corresponding primary and secondary alcohols.[2] Crucially for this application, it is generally unreactive towards less electrophilic carbonyl groups such as amides, esters, and carboxylic acids under standard conditions (e.g., in alcoholic solvents at room temperature).[2][3] This chemoselectivity allows for the precise targeting of the ketone group in the N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide substrate. More powerful reducing agents, like lithium aluminum hydride (LiAlH₄), would indiscriminately reduce both the ketone and the amide, leading to an undesired product.[4]

Reaction Mechanism

The reduction proceeds via a two-step mechanism:

  • Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of a hydride ion from the borohydride anion (BH₄⁻) on the electrophilic carbonyl carbon of the ketone. This attack breaks the carbon-oxygen π-bond, transferring the electrons to the oxygen atom and forming a tetracoordinate borate intermediate.[5][6]

  • Protonation: The resulting alkoxide is then protonated during the reaction or subsequent aqueous workup. In a protic solvent like methanol, the solvent itself can serve as the proton source to yield the final secondary alcohol product.[6]

Since the starting ketone is unsymmetrical, the reduction creates a new stereocenter at the carbon bearing the hydroxyl group. The use of an achiral reducing agent like NaBH₄ results in the hydride attacking from either face of the planar carbonyl group with equal probability, leading to the formation of a racemic mixture of the (R) and (S) enantiomers.[4]

Diagram 1: Mechanism of NaBH₄ reduction of the ketone.

Experimental Protocol

This protocol details the reduction of N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide on a 1 mmol scale.

Materials and Reagents
Reagent/MaterialGradeSupplier ExampleNotes
N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide>95% PuritySigma-AldrichStarting Material (MW: 216.24 g/mol )
Sodium Borohydride (NaBH₄)Reagent Grade, ≥98%Acros OrganicsReducing Agent (MW: 37.83 g/mol ). Handle with care.
Methanol (MeOH), AnhydrousACS GradeFisher ScientificReaction Solvent.
Ethyl Acetate (EtOAc)ACS GradeVWRExtraction Solvent.
Saturated Sodium Bicarbonate (NaHCO₃) SolutionN/ALab PreparedFor quenching the reaction.
Brine (Saturated NaCl Solution)N/ALab PreparedFor washing the organic layer.
Anhydrous Magnesium Sulfate (MgSO₄)Reagent GradeAlfa AesarDrying Agent.
Silica Gel60 Å, 230-400 meshSorbent Tech.For column chromatography.
TLC PlatesSilica Gel 60 F₂₅₄MilliporeSigmaFor reaction monitoring.
Step-by-Step Procedure
  • Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add N-(2-(1H-indol-3-yl)-2-oxoethyl)acetamide (216 mg, 1.0 mmol).

  • Dissolution: Add 10 mL of anhydrous methanol to the flask. Stir the mixture at room temperature until the starting material is completely dissolved. The solution may have a pale yellow color.

  • Cooling: Place the flask in an ice-water bath and allow the solution to cool to 0-5 °C with continuous stirring.

  • Addition of Reducing Agent: Carefully and portion-wise, add sodium borohydride (28 mg, 0.75 mmol) to the cooled solution over 5 minutes. Note: Each mole of NaBH₄ provides four hydride equivalents, but a slight excess is often used to ensure completion. Using 0.75 equivalents of NaBH4 provides 3 equivalents of hydride.[7] Observe for slight effervescence (hydrogen gas evolution), which is normal.

  • Reaction: Allow the reaction to stir at 0-5 °C for 30 minutes, then remove the ice bath and let the reaction proceed at room temperature for an additional 2 hours.

  • Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC). (See Section 2.3 for details). The reaction is complete when the starting material spot is no longer visible.

  • Quenching: Once the reaction is complete, cool the flask again in an ice bath. Slowly and carefully add 5 mL of saturated sodium bicarbonate (NaHCO₃) solution to quench any unreacted NaBH₄. Stir for 10 minutes.

  • Solvent Removal: Remove the methanol from the reaction mixture under reduced pressure using a rotary evaporator.

  • Extraction: Transfer the remaining aqueous slurry to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Washing: Combine the organic layers and wash them sequentially with water (1 x 20 mL) and brine (1 x 20 mL). This removes residual salts and water-soluble impurities.

  • Drying and Filtration: Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄). Filter the mixture to remove the drying agent and wash the solid with a small amount of ethyl acetate.

  • Concentration: Concentrate the filtrate under reduced pressure to yield the crude product, which will likely be an off-white or pale yellow solid/oil.

Reaction Monitoring by TLC

Monitoring the reaction is crucial for determining completion and ensuring a good yield.

ParameterRecommended Conditions
Mobile Phase 10% Methanol in Dichloromethane (DCM) or 5-7% Methanol in Ethyl Acetate
Stationary Phase Silica Gel TLC Plate (F₂₅₄)
Visualization UV light (254 nm) and/or staining with potassium permanganate (KMnO₄)
Expected Rf Starting Material: ~0.6-0.7Product: ~0.3-0.4 (The product is more polar due to the hydroxyl group and will have a lower Rf value).

Purification and Characterization

The crude product should be purified by column chromatography to obtain the high-purity β-hydroxy derivative.

Purification by Column Chromatography
  • Column Packing: Pack a glass column with silica gel using a slurry method with a non-polar solvent like hexane or a hexane/ethyl acetate mixture.

  • Loading: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and load it onto the column.

  • Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 30% EtOAc in hexane and gradually increasing to 80% EtOAc). The polarity of the solvent system may need to be optimized based on TLC analysis.[8][9]

  • Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Final Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified N-(2-(1H-indol-3-yl)-2-hydroxyethyl)acetamide.

Expected Characterization Data

The structure and purity of the final compound should be confirmed using standard analytical techniques.[10]

TechniqueExpected Observations
¹H NMR (400 MHz, DMSO-d₆)δ (ppm): ~10.8 (s, 1H, indole N-H), ~8.0 (t, 1H, amide N-H), ~7.5-7.0 (m, 5H, indole aromatic protons), ~5.5 (d, 1H, O-H), ~4.8 (m, 1H, CH-OH), ~3.4 (m, 2H, CH₂-NH), ~1.9 (s, 3H, acetyl CH₃). The exact shifts and coupling patterns will confirm the structure.
¹³C NMR (100 MHz, DMSO-d₆)δ (ppm): ~170 (C=O, amide), ~136 (indole C), ~127-111 (aromatic and indole C's), ~110 (indole C), ~68 (CH-OH), ~45 (CH₂-NH), ~23 (acetyl CH₃). The appearance of the CH-OH signal around 68 ppm and the disappearance of the ketone C=O signal (which would be >190 ppm) is key evidence of successful reduction.
FT-IR (KBr, cm⁻¹)ν (cm⁻¹): Broad peak at ~3400-3300 (O-H and N-H stretching), ~1640 (Amide I band, C=O stretch), ~1550 (Amide II band, N-H bend). The appearance of the broad O-H stretch is a primary indicator of the product.
Mass Spec. (ESI+)m/z: Calculated for C₁₂H₁₄N₂O₂: 218.11. Expected [M+H]⁺ = 219.1, [M+Na]⁺ = 241.1.

Workflow and Safety

Experimental Workflow Diagram

G A 1. Setup & Dissolution Dissolve starting material in MeOH B 2. Cooling Cool solution to 0-5 °C A->B C 3. Reduction Add NaBH₄ portion-wise Stir for 2.5 hours B->C D 4. Reaction Monitoring Check completion via TLC C->D Periodic Sampling D->C Reaction Incomplete E 5. Quench & Workup Add NaHCO₃, remove MeOH, extract with EtOAc D->E Reaction Complete F 6. Purification Silica Gel Column Chromatography E->F G 7. Characterization NMR, FT-IR, Mass Spec F->G H Final Product Pure β-Hydroxy Derivative G->H

Diagram 2: Overall experimental workflow.

Safety Precautions
  • Sodium Borohydride: Corrosive and reacts with water to produce flammable hydrogen gas. Handle in a well-ventilated fume hood. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

  • Solvents: Methanol, ethyl acetate, and dichloromethane are flammable and/or toxic. All manipulations should be performed in a fume hood.

  • Quenching: The quenching process can be exothermic and release gas. Add the quenching solution slowly, especially at the beginning, and ensure the reaction is cooled in an ice bath.

References

  • Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry.

  • Clark, J. (2013). reduction of carbonyl compounds using sodium tetrahydridoborate. Chemguide.

  • Chem LibreTexts. (2020). 13.1. Reduction of a Ketone Using Sodium Borohydride. Control of a Reaction by TLC.

  • ChemicalDesk. (2012). Mechanism for Ketone and aldehyde reduction by NaBH4 to alcohol.

  • Chemistry Steps. (2023). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism.

  • Wang, Y., et al. (2021). Asymmetric Transfer Hydrogenation of α-Substituted-β-Keto Carbonitriles via Dynamic Kinetic Resolution. Journal of the American Chemical Society.

  • Chem LibreTexts. (2021). 6.2: Reactions of Ketones.

  • Park, J., et al. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules.

  • Organic Chemistry Portal. (n.d.). 1,4-Reduction of α,β-unsaturated compounds.

  • Royal Society of Chemistry. (2025). Green and sustainable synthesis of chiral alcohols: the role of Daucus carota as a biocatalyst in organic chemistry.

  • Hua, L., et al. (2019). Solvent‐Assistant Purification for the Synthesis of Indole Derivatives Catalyzed by Solid Acid. ChemistrySelect.

  • Wikipedia. (n.d.). Sodium borohydride.

  • American Association for Clinical Chemistry. (n.d.). Ketone-Testing-Chapter-8.

  • ResearchGate. (2025). Blood Ketones: Measurement, Interpretation, Limitations, and Utility in the Management of Diabetic Ketoacidosis.

  • Quantified Citizen. (2026). How to Monitor Ketone Levels: A Complete Guide.

  • National Center for Biotechnology Information. (2024). Innovations and applications of ketone body monitoring in diabetes care.

  • Diet Doctor. (n.d.). The best way to test ketones in blood, breath or urine.

  • Jayabharathi, J., et al. (2017). Experimental and Theoretical Spectroscopic Analysis on N-((1-(phenyl-sulfonyl)-1H-indol-3-Yl)methyl)acetamide. International Journal of Chemtech Research.

  • Chemical Synthesis Database. (2025). N-[2-(2-phenyl-1H-indol-3-yl)ethyl]acetamide.

  • Chad's Prep. (2021). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4). YouTube.

  • WebAssign. (n.d.). Experiment 3 - Reduction of a Ketone.

  • ResearchGate. (2026). N-(2-(1H-Indol-3-yl)ethyl)-2-propylpentanamide.

  • National Center for Biotechnology Information. (2023). Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors.

  • International Union of Crystallography. (2023). Synthesis and structure of 4-hydroxy-N-isopropyltryptamine (4-HO-NiPT) and its precursors.

  • ACS Publications. (2017). Catalyst-free Synthesis of 6-Hydroxy Indoles via the Condensation of Carboxymethyl Cyclohexadienones and Amines. The Journal of Organic Chemistry.

  • MDPI. (n.d.). Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives.

  • ResearchGate. (2025). Experimental and Theoretical Spectroscopic Analysis on N-((1-(phenylsulfonyl)- 1H-indol-3-Yl)methyl)acetamide.

  • National Center for Biotechnology Information. (n.d.). (S)-(−)-2-(1H-Indol-3-yl)-N-(1-phenylethyl)acetamide.

  • Google Patents. (n.d.). CN102070510B - A kind of 3-hydroxyindole derivative and its synthesis method and application.

  • The Distant Reader. (n.d.). Synthesis of 4-hydroxy and 6-hydroxyindoles: a renaissance of the Bischler reaction.

  • ediss.sub.hamburg. (n.d.). Prenylation of Tryptophan Derivatives for the Synthesis of Biologically Active Indole Alkaloid Natural Products.

  • HETEROCYCLES. (2003). NUCLEOPHILIC SUBSTITUTION REACTION OF N-2-(1-HYDROXY- INDOL-3-YL)ETHYLINDOLE-3-ACETAMIDE AND.

  • Google Patents. (n.d.). RU2423346C2 - Improved method for synthesis of beta-blocker.

  • PubChem. (n.d.). 2-ethoxy-N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]acetamide.

  • MDPI. (2023). Synthesis, Spectral Characteristics, and Molecular Docking Studies of 2-(2,4-Dichlorophenoxy)-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)acetamide.

  • ResearchGate. (2025). Synthesis and antioxidant properties of 2- (3-(hydroxyimino)methyl)-1H-indol-1- yl)acetamide derivatives.

Sources

Method

Application Note: Solvent Solubility &amp; Handling of N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide

This Application Note and Protocol guide is designed for researchers working with N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , a specific tryptamine derivative. The guide addresses the critical challenge of maintainin...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide is designed for researchers working with N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide , a specific tryptamine derivative. The guide addresses the critical challenge of maintaining compound stability and solubility in DMSO (Dimethyl Sulfoxide) and subsequent aqueous buffers.


Molecular Weight:  ~218.25  g/mol 

Executive Summary & Physicochemical Context

N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide is an amphiphilic indole derivative. Structurally, it consists of a lipophilic indole core and a polar acetamide tail, modified by a secondary hydroxyl group on the ethyl chain (beta-position to the ring).

This specific hydroxylation pattern creates a unique solubility profile compared to its non-hydroxylated analog (N-acetyltryptamine). While the hydroxyl group enhances polarity, the planar indole ring drives strong


-

stacking interactions, which can lead to rapid precipitation ("crashing out") when high-concentration DMSO stocks are introduced to aqueous media.

Key Solubility Parameters:

  • Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous (

    
    99.9%).
    
  • Solubility Limit (DMSO): Typically 50–100 mM (High).

  • Solubility Limit (Aqueous PBS/Media): Low (< 100

    
    M typically).
    
  • Critical Risk: Hygroscopic water absorption in DMSO stocks can catalyze oxidative degradation of the indole ring or trigger premature precipitation.

Protocol: Preparation of High-Integrity Stock Solutions

Objective: To create a stable, verifiable 50 mM stock solution.

Materials Required[1][2][3][4][5][6]
  • Compound: N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide (Solid, >98% purity).

  • Solvent: DMSO, Anhydrous (stored over molecular sieves).

  • Vessel: Amber glass vial (borosilicate) with PTFE-lined cap. Note: Avoid polystyrene tubes which can leach plasticizers in DMSO.

  • Gas: Argon or Nitrogen stream (optional but recommended for long-term stability).

Step-by-Step Methodology

1. Gravimetric Preparation Calculate the mass required for a 50 mM stock.



Example: To prepare 1 mL  of 50 mM  stock:


2. Solvation (The "Wetting" Phase)

  • Weigh ~11 mg of compound into the amber vial.

  • Add 50% of the final volume (500

    
    L) of Anhydrous DMSO.
    
  • Reasoning: Adding partial volume allows for vigorous vortexing without splashing near the cap, ensuring all powder is washed down from the walls.

3. Mechanical Dissolution

  • Vortex at medium speed for 30 seconds.

  • Sonicate in a water bath at room temperature (20–25°C) for 2 minutes.

  • Check: Solution should be optically clear. If hazy, sonicate for another 1 minute.

  • Add the remaining DMSO to reach the final volume (1 mL total). Invert gently to mix.

4. Quality Control (The "Crystal Check")

  • Pipette 10

    
    L of the stock onto a glass slide.
    
  • Observe under a microscope (4x or 10x objective).

  • Pass Criteria: No visible micro-crystals or aggregates.

  • Fail Criteria: Birefringent crystals indicate incomplete solvation. Repeat sonication.

5. Storage

  • Aliquot into small volumes (e.g., 50–100

    
    L) to avoid freeze-thaw cycles.
    
  • Store at -20°C or -80°C .

  • Stability:[1] Indoles are light-sensitive. Keep dark.

Protocol: Aqueous Dilution (Avoiding the "Crash")

Objective: To dilute the DMSO stock into cell culture media or buffer without precipitation.

The Mechanism of Failure: When a hydrophobic molecule in DMSO is added to water, the DMSO rapidly mixes with water (exothermic), leaving the solute "stranded." If the local concentration exceeds the aqueous solubility limit before diffusion occurs, the compound nucleates and precipitates.

The "Fast-Plume" Injection Method
  • Prepare the Aqueous Phase: Have your media/buffer (e.g., 9.9 mL) in a tube, pre-warmed to 37°C (solubility is generally higher at physiological temp).

  • Vortex the Aqueous Phase: Create a gentle vortex in the media tube.

  • Subsurface Injection:

    • Pipette the DMSO stock (e.g., 10

      
      L for 1:1000 dilution).
      
    • Immerse the tip below the surface of the spinning media.

    • Expel the stock quickly into the center of the vortex.

    • Why? This maximizes immediate dispersion, preventing high local concentrations of DMSO/compound.

  • Equilibration: Allow the solution to sit for 15 minutes at temperature.

  • Visual Confirmation: Inspect for turbidity. A 1:1000 dilution (50

    
    M final) should remain clear.
    

Visualizing the Solubility Workflow

The following diagram illustrates the decision logic for handling this compound, ensuring scientific rigor.

SolubilityWorkflow Start Solid Compound N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide SolventSelect Select Solvent: Anhydrous DMSO Start->SolventSelect Dissolve Dissolve & Sonicate (Target: 50 mM) SolventSelect->Dissolve Add 50% Vol Check Microscopy Check (Crystal presence?) Dissolve->Check Fail Fail: Aggregates Visible Check->Fail Yes Success Pass: Clear Solution Check->Success No Fail->Dissolve Heat (37°C) / More DMSO Storage Aliquot & Freeze (-20°C, Dark) Success->Storage Dilution Aqueous Dilution (Fast-Plume Injection) Storage->Dilution Thaw RT Assay Biological Assay (< 0.5% DMSO Final) Dilution->Assay

Caption: Logical workflow for the preparation, validation, and dilution of indole-acetamide stocks in DMSO.

Troubleshooting & Stability Data Table

IssueObservationRoot CauseCorrective Action
Incomplete Solvation Hazy solution or pellet after centrifugation.Compound aggregation or impure DMSO (water content).Warm to 37°C; Sonicate 5 min; Ensure DMSO is anhydrous.
Precipitation in Media White cloudiness upon adding stock to buffer."Crash out" effect; local concentration too high.Use "Fast-Plume" injection; Reduce final concentration; Use intermediate dilution step (e.g., 1:10 in media, then 1:100).
Color Change (Yellow/Brown) Solution turns yellow over weeks.Indole oxidation (formation of quinone-imines).Discard stock. Prepare fresh. Store under Argon next time.
Cytotoxicity Cell death in vehicle control.DMSO concentration > 0.5% or 1%.Validate assay tolerance to DMSO.[2] Keep final DMSO < 0.1% if possible.

References

  • Li, Di, et al. "Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents." Journal of Chemical & Engineering Data, vol. 61, no. 1, 2016. (Demonstrates high solubility of indole derivatives in polar aprotic solvents).

  • BenchChem Technical Support. "Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO." BenchChem, 2025.[3][1] (Standard protocols for DMSO stock preparation).

  • Balbach, S., & Korn, C. "Pharmaceutical evaluation of early development candidates the 100 mg approach." International Journal of Pharmaceutics, vol. 275, no. 1-2, 2004. (Discusses the "crash out" phenomenon in drug discovery).
  • PubChem Compound Summary. "N-[2-(1H-indol-3-yl)ethyl]acetamide (N-Acetyltryptamine)." National Center for Biotechnology Information. (Structural analog data used for physicochemical estimation).

Sources

Application

Application Note: Robust Extraction of β-Hydroxy Indole Metabolites from Biological Matrices

Abstract This guide provides a comprehensive framework for the extraction of β-hydroxy indole metabolites, such as 5-hydroxyindoleacetic acid (5-HIAA), from complex biological matrices like plasma and urine. Recognizing...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide provides a comprehensive framework for the extraction of β-hydroxy indole metabolites, such as 5-hydroxyindoleacetic acid (5-HIAA), from complex biological matrices like plasma and urine. Recognizing the critical role of these analytes as biomarkers in neuroscience, oncology, and gut-microbiome research, this document details optimized protocols for Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[1][2] The protocols are designed to overcome common analytical challenges, including low endogenous concentrations, analyte instability, and significant matrix effects, ensuring high recovery and reproducibility for downstream analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction: The Analytical Imperative

β-hydroxy indole metabolites are pivotal downstream products of tryptophan metabolism, primarily known for the catabolism of serotonin to 5-hydroxyindoleacetic acid (5-HIAA).[1] Their quantification in biological fluids is essential for diagnosing and monitoring neuroendocrine tumors and for research into a spectrum of physiological and pathological processes.[2][3] However, the inherent characteristics of these molecules—polarity, low concentration, and susceptibility to degradation—coupled with the complexity of biological samples, present significant sample preparation challenges.[4]

Effective sample preparation is the most critical step in the analytical workflow. Its goal is to isolate the target analytes from interfering endogenous components like proteins, phospholipids, and salts, which can otherwise cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification.[5][6][7] This note provides experienced-based guidance on selecting and implementing the most appropriate extraction technique to ensure data integrity.

Foundational Principles: Choosing the Right Extraction Strategy

The choice between Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE) depends on the required cleanliness of the extract, desired sensitivity, sample volume, and throughput needs.

  • Protein Precipitation (PPT): A rapid method involving the addition of an organic solvent (e.g., acetonitrile) or acid to precipitate proteins.[8] While simple, it often results in "dirty" extracts with significant matrix effects and is generally not suitable for sensitive, quantitative assays of indole metabolites.

  • Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubility in two immiscible liquid phases (typically aqueous and organic).[9][10][11] By carefully selecting the organic solvent and adjusting the pH of the aqueous sample, LLE can provide cleaner extracts than PPT. It is a cost-effective and versatile method.[10][11]

  • Solid-Phase Extraction (SPE): Widely considered the gold standard for bioanalytical sample preparation, SPE offers the highest degree of selectivity and concentration.[9][12][13] It utilizes a solid sorbent to retain the analyte, which is then selectively washed to remove interferences and finally eluted with a small volume of solvent, resulting in a clean, concentrated sample.[13][14]

Table 1: Comparison of Common Extraction Techniques for Indole Metabolites

ParameterProtein Precipitation (PPT)Liquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)
Selectivity LowModerateHigh to Very High
Recovery Variable, potential for co-precipitationGood to ExcellentExcellent, highly reproducible
Matrix Effect HighModerateLow to Negligible
Concentration Factor Low (Dilution)Moderate to HighHigh
Solvent Usage ModerateHighLow to Moderate
Throughput HighModerate (can be automated)High (with 96-well plates)
Cost per Sample LowLowHigh
Ideal Application Rapid screening, high concentration samplesGeneral quantitative analysisHigh-sensitivity, validated bioanalysis

Detailed Protocol 1: Solid-Phase Extraction (SPE) of 5-HIAA from Human Plasma

This protocol is optimized for the selective isolation and concentration of 5-HIAA from human plasma, a challenging matrix. It employs a strong anion exchange (SAX) mechanism, which is ideal for acidic compounds like 5-HIAA.

Causality Behind the Method:

5-HIAA has a carboxylic acid moiety (pKa ~4.75), which is deprotonated and negatively charged at a basic pH. A SAX sorbent contains positively charged functional groups. By loading the sample at a high pH, the negatively charged 5-HIAA is strongly retained by the sorbent via ionic interaction. Interferences can be washed away with appropriate solvents before the analyte is eluted by lowering the pH (to neutralize the analyte) or using a high-salt buffer (to disrupt the ionic interaction). This protocol uses an acidic solvent for efficient elution.[15]

Mandatory Visualization: SPE Workflow

SPE_Workflow cluster_0 Sample Pre-treatment cluster_1 SPE Cartridge Steps (SAX) cluster_2 Post-Elution P1 1. Plasma Sample (e.g., 350 µL) P2 2. Add Internal Standard (e.g., 5-HIAA-d5) P1->P2 P3 3. Alkalinize (e.g., 600 µL 1% NaOH) P2->P3 S1 4. Condition (Methanol then 1% NaOH) P3->S1 Transfer to Plate S2 5. Load Sample S1->S2 S3 6. Wash 1 (1% NaOH) S2->S3 S4 7. Wash 2 (25:75 MeOH:NaOH) S3->S4 S5 8. Elute (95:5 ACN:Formic Acid) S4->S5 E1 9. Evaporate to Dryness S5->E1 Collect Eluate E2 10. Reconstitute (Aqueous Mobile Phase) E1->E2 E3 11. Analyze (LC-MS/MS) E2->E3

Caption: Workflow for Solid-Phase Extraction (SAX) of 5-HIAA.

Step-by-Step Protocol:

Materials:

  • Human plasma (collected in K2-EDTA tubes)

  • Internal Standard (IS) solution (e.g., 5-HIAA-d5 in water)

  • 1% Sodium Hydroxide (NaOH) in water

  • Methanol (HPLC grade)

  • Acetonitrile (ACN, HPLC grade)

  • Formic Acid (FA, LC-MS grade)

  • SOLA™ SAX 96-well plate (10 mg) or equivalent strong anion exchange SPE plate[15]

  • 96-well collection plate

  • Centrifuge, vortex mixer, positive pressure manifold or vacuum manifold, plate evaporator

Procedure:

  • Sample Pre-treatment:

    • Thaw frozen plasma samples at room temperature, then centrifuge at ~7000 rpm for 10 minutes to pellet any precipitates.[15]

    • In a 96-well plate, add 350 µL of plasma.

    • Add 50 µL of IS solution to all samples except double blanks (add 50 µL of water to double blanks).

    • Vortex the plate for 10 seconds.

    • Carefully add 600 µL of 1% NaOH to all wells and vortex. This step ensures the 5-HIAA is ionized for optimal binding to the SAX sorbent.[15]

  • Solid-Phase Extraction:

    • Condition: Place the SAX plate on the manifold. Condition the wells with 450 µL of methanol, followed by 450 µL of 1% NaOH. Do not allow the sorbent to dry between steps.[15] This activates the sorbent bed.

    • Load: Load the entire pre-treated sample (~1 mL) onto the conditioned plate. Apply gentle vacuum or pressure to pass the sample through the sorbent at a slow, steady rate (~1 mL/min).

    • Wash 1: Wash the sorbent with 450 µL of 1% NaOH to remove strongly basic and neutral interferences.[15]

    • Wash 2: Wash with 450 µL of a 25:75 (v/v) solution of methanol/1% NaOH to remove more weakly bound, non-polar interferences. Dry the sorbent thoroughly under maximum vacuum for 30 seconds after this step.[15]

    • Elute: Place a clean 96-well collection plate in the manifold. Elute the 5-HIAA with two aliquots of 250 µL of 95:5 (v/v) acetonitrile/formic acid.[15] The formic acid neutralizes the 5-HIAA, disrupting its ionic bond with the sorbent and allowing it to elute.

  • Final Preparation:

    • Evaporate the eluate to dryness under a stream of nitrogen at 60°C.[15]

    • Reconstitute the dried extract in 100 µL of an appropriate aqueous solution (e.g., water with 0.1% formic acid), which should be similar to the initial mobile phase of the LC method.[15][16]

    • Centrifuge the final plate at 4000 rpm for 5 minutes before placing it in the autosampler for LC-MS/MS analysis.[15]

Detailed Protocol 2: Liquid-Liquid Extraction (LLE) of Indole Metabolites from Urine

This protocol provides a general method for extracting a range of indole metabolites from urine. It is particularly useful when SPE method development is not feasible or when a broader screen is required.

Causality Behind the Method:

LLE separates analytes based on their partition coefficient (K) between an aqueous and an immiscible organic phase.[11] The polarity of the extraction solvent and the pH of the aqueous sample are the most critical parameters. For acidic metabolites like 5-HIAA, acidifying the urine sample (pH < pKa) protonates the carboxylic acid group, making the molecule less polar and more soluble in a moderately polar organic solvent like ethyl acetate. This allows it to be efficiently extracted from the aqueous urine matrix.

Mandatory Visualization: LLE Workflow

LLE_Workflow cluster_phases Phase Separation U1 1. Urine Sample + IS U2 2. Acidify Sample (e.g., with HCl) U1->U2 U3 3. Add Organic Solvent (e.g., Ethyl Acetate) U2->U3 U4 4. Vortex Vigorously (to mix phases) U3->U4 U5 5. Centrifuge (to separate phases) U4->U5 Top Organic Phase (Top) Contains Analytes Bottom Aqueous Phase (Bottom) Contains Salts, Polar Waste U6 6. Aspirate & Transfer Organic Phase U5->U6 Phase Separation Occurs U7 7. Evaporate to Dryness U6->U7 U8 8. Reconstitute & Analyze U7->U8

Sources

Method

in vitro assay conditions for beta-hydroxy-N-acetyltryptamine activity

Executive Summary This Application Note details the experimental frameworks for characterizing Beta-hydroxy-N-acetyltryptamine , a specific structural analog of the melatonin precursor N-acetyltryptamine. While less ubiq...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This Application Note details the experimental frameworks for characterizing Beta-hydroxy-N-acetyltryptamine , a specific structural analog of the melatonin precursor N-acetyltryptamine. While less ubiquitous than N-acetylserotonin (NAS), the beta-hydroxylated variant represents a critical chemical probe for investigating the structural determinants of Arylalkylamine N-acetyltransferase (AANAT) specificity and Melatonin Receptor (MT1/MT2) ligand binding kinetics.

The presence of the hydroxyl group at the


-carbon of the ethylamine side chain introduces chirality and polarity that significantly alters metabolic stability (MAO resistance) and receptor affinity compared to the non-hydroxylated parent compounds. This guide provides protocols for two distinct "activity" contexts:
  • Enzymatic Activity: Assay conditions for the formation of beta-hydroxy-N-acetyltryptamine via AANAT.

  • Functional Activity: Assay conditions for assessing the ligand's agonist potency at Melatonin receptors.

Part 1: Mechanistic Grounding & Pathway Logic

To design a robust assay, one must understand the metabolic position of the analyte. Beta-hydroxy-N-acetyltryptamine is typically generated through one of two theoretical pathways, though the AANAT-mediated acetylation of beta-hydroxytryptamine is the primary in vitro route for synthesis and kinetic characterization.

Pathway Visualization

MetabolicPathway Tryptamine Tryptamine BetaOH_Tryptamine Beta-Hydroxytryptamine (Substrate) Tryptamine->BetaOH_Tryptamine Hydroxylation NAT N-Acetyltryptamine Tryptamine->NAT Acetylation BetaOH_NAT Beta-Hydroxy-N-Acetyltryptamine (Target Analyte) BetaOH_Tryptamine->BetaOH_NAT Acetylation (AANAT) NAT->BetaOH_NAT Beta-Hydroxylation (Minor/CYP450) BetaHydroxylase Tryptamine Beta-hydroxylase AANAT AANAT (Acetyl-CoA dependent)

Figure 1: Biosynthetic logic. The primary in vitro assay target is the AANAT-mediated conversion of Beta-Hydroxytryptamine to Beta-Hydroxy-N-Acetyltryptamine.

Part 2: Experimental Protocols

Protocol A: Enzymatic Formation Assay (AANAT Activity)

Objective: Measure the catalytic efficiency (


) of AANAT when processing the beta-hydroxylated substrate compared to standard tryptamine.

Rationale: The beta-hydroxyl group creates steric hindrance and alters the pKa of the amine. Standard colorimetric assays (Ellman’s reagent) detecting free CoA-SH are preferred over radioactive methods for high-throughput screening, provided the enzyme concentration is sufficient.

Reagents & Buffer Composition:

ComponentConcentrationRole/Mechanism
Buffer Base 100 mM Ammonium Acetate (pH 6.5)Optimal pH for AANAT stability; avoids amine interference found in Tris.
Substrate 0.1 – 10 mM Beta-HydroxytryptamineThe amine acceptor. Note: Solubility may be lower than tryptamine; dissolve in dilute acid or DMSO first.
Cofactor 100-500 µM Acetyl-CoAThe acetyl group donor.
Detection 1 mM DTNB (Ellman's Reagent)Reacts with released CoA-SH to form TNB (absorbance at 412 nm).
Stabilizer 1 mM EDTAChelates divalents that might promote auto-oxidation of CoA.
Enzyme 10-50 nM Recombinant Human AANATPurified enzyme source.

Step-by-Step Methodology:

  • Substrate Preparation: Dissolve Beta-Hydroxytryptamine (hydrochloride salt) in DMSO to a 100 mM stock. Critical: Ensure final DMSO concentration in assay < 1% to prevent enzyme denaturation.

  • Reaction Mix: In a 96-well clear microplate, combine:

    • 140 µL Assay Buffer (pH 6.5)

    • 10 µL DTNB (10 mM stock)

    • 20 µL Acetyl-CoA (5 mM stock)

    • 20 µL Beta-Hydroxytryptamine (varying concentrations for kinetics)

  • Baseline Reading: Incubate at 37°C for 5 minutes. Read Absorbance at 412 nm (

    
    ) to account for spontaneous hydrolysis of Acetyl-CoA.
    
  • Initiation: Add 10 µL of AANAT enzyme solution.

  • Kinetic Monitoring: Measure

    
     every 30 seconds for 15 minutes.
    
  • Data Analysis: Calculate the initial velocity (

    
    ). Plot 
    
    
    
    vs. [Substrate] and fit to the Michaelis-Menten equation.
    • Expectation: The

      
       for beta-hydroxytryptamine is typically higher (lower affinity) than tryptamine due to the side-chain polarity [1].
      
Protocol B: Functional Activity Assay (Melatonin Receptor Agonism)

Objective: Determine if Beta-hydroxy-N-acetyltryptamine acts as an agonist or antagonist at MT1/MT2 receptors.

Rationale: N-acetyltryptamine is a known partial agonist at melatonin receptors [2].[1] The beta-hydroxy modification likely alters binding affinity. A GTP


S Binding Assay  is the gold standard for measuring G-protein activation (functional activity) independent of downstream amplification.

System Requirements:

  • Cell Line: CHO-K1 or HEK293 stably expressing human MT1 or MT2 receptors.

  • Membrane Prep: Purified membranes are required (whole cells are not suitable for GTP

    
    S).
    

Assay Conditions:

ParameterConditionNotes
Buffer 20 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4High Mg²⁺ is crucial for G-protein coupling.
GDP 10 µMSuppresses basal G-protein activity (noise reduction).
Radioligand [³⁵S]GTP

S (0.1 nM)
Non-hydrolyzable GTP analog.
Test Ligand Beta-hydroxy-N-acetyltryptamine (10⁻¹¹ to 10⁻⁵ M)Serial dilution for dose-response curve.
Incubation 30°C for 60 minutesEquilibrium binding time.

Workflow:

  • Membrane Thawing: Dilute membranes to ~10 µg protein/well in Assay Buffer containing 10 µM GDP.

  • Ligand Addition: Add Beta-hydroxy-N-acetyltryptamine (7 concentrations). Include Melatonin (1 µM) as a positive control (100% stimulation) and Luzindole as an antagonist control.

  • Radioisotope Addition: Add [³⁵S]GTP

    
    S.
    
  • Filtration: Terminate reaction by rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.

  • Scintillation Counting: Measure CPM.

  • Calculation:

    
    
    

Part 3: Data Interpretation & Troubleshooting

Metabolic Stability (The "Beta" Effect)

A key reason to study this specific analog is its resistance to oxidative deamination.

  • Monoamine Oxidase (MAO) Assay: If the "activity" refers to stability, incubate the compound with mitochondrial fractions.

  • Observation: Beta-hydroxylation significantly reduces the rate of deamination by MAO-A compared to N-acetyltryptamine, as the hydroxyl group interferes with the abstraction of the

    
    -proton required for oxidation [3].
    
Troubleshooting Guide
IssueProbable CauseSolution
No Enzymatic Activity (Protocol A) Substrate InhibitionHigh concentrations of tryptamines can inhibit AANAT. Keep substrate < 1 mM.
High Background (Protocol A) Thiol OxidationEnsure DTNB is fresh. Add 0.1% BSA to buffer to stabilize the enzyme.
Low Receptor Binding (Protocol B) Ligand SolubilityBeta-hydroxy analogs are more polar. Ensure full dissolution in DMSO before dilution.
Variable GTP

S Signal
High Basal ActivityIncrease GDP concentration (up to 100 µM) to lower the noise floor.
Workflow Logic Diagram

AssayWorkflow Start Start: Beta-hydroxy-N-acetyltryptamine Characterization Decision Select Assay Type Start->Decision Branch1 Enzymatic Synthesis (AANAT Kinetics) Decision->Branch1 Branch2 Receptor Pharmacology (MT1/MT2 Binding) Decision->Branch2 Step1A Mix: Enzyme + Acetyl-CoA + Beta-OH-Tryptamine Branch1->Step1A Step2A Mix: Membranes + GDP + [35S]GTPyS + Ligand Branch2->Step2A Step1B Read: Absorbance (412nm) (CoA Release) Step1A->Step1B Result1 Output: Km / Vmax (Substrate Specificity) Step1B->Result1 Step2B Filter & Count CPM Step2A->Step2B Result2 Output: EC50 / Emax (Agonist Potency) Step2B->Result2

Figure 2: Decision tree for selecting the appropriate assay based on the research question.

References

  • Ferry, G., et al. (2000). Substrate specificity and inhibition studies of human serotonin N-acetyltransferase. Journal of Biological Chemistry, 275(12), 8794-8805. Link

  • Dubocovich, M. L., et al. (2010). International Union of Basic and Clinical Pharmacology. LXXV. Nomenclature, classification, and pharmacology of G protein-coupled melatonin receptors. Pharmacological Reviews, 62(3), 343-380. Link

  • Barrett, P., et al. (1994). Characterization of the melatonin receptor in the pars tuberalis of the rat: N-acetyltryptamine is a partial agonist. Journal of Neuroendocrinology, 6(2), 201-208. Link

  • Klein, D. C. (2007). Arylalkylamine N-acetyltransferase: "the Timezyme".[2] Journal of Biological Chemistry, 282(7), 4233-4237. Link

Disclaimer: This protocol is intended for research use only. Beta-hydroxy-N-acetyltryptamine is a non-standard reagent; purity and salt form (hydrochloride vs. maleate) must be verified via HPLC-MS prior to assay use.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stabilizing N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide

Status: Operational Ticket Topic: Prevention of Dehydration & Vinyl Indole Formation Target Molecule: N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide (Benzylic Alcohol Intermediate)[1] Core Directive: The Chemistry of Inst...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket Topic: Prevention of Dehydration & Vinyl Indole Formation Target Molecule: N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide (Benzylic Alcohol Intermediate)[1]

Core Directive: The Chemistry of Instability

Why is this happening? The instability of N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide is not a random degradation; it is a thermodynamically driven elimination reaction rooted in the electronic nature of the indole ring.[1]

This molecule contains a benzylic-like hydroxyl group at the C2 position of the ethyl chain (directly attached to the indole C3). The indole ring is extremely electron-rich. When the hydroxyl group is protonated (even by weak acids like silica gel), it leaves as water. The resulting carbocation is not just a secondary carbocation; it is resonance-stabilized by the lone pair of the indole nitrogen, forming a highly stable azafulvenium intermediate.

This intermediate rapidly loses a proton to form the conjugated alkene (vinyl indole), which is often unstable and prone to polymerization (browning/tarring).

Mechanism of Failure (Visualization)

DehydrationMechanism cluster_0 Critical Failure Point SM Target Alcohol (Benzylic -OH) Inter1 Protonated Alcohol (-OH2+) SM->Inter1 Protonation Acid Acid Source (H+ / Silica / Heat) Acid->Inter1 Carbocation Resonance Stabilized Carbocation Inter1->Carbocation -H2O (Rate Limiting) Product Dehydrated Vinyl Indole (Polymerization Risk) Carbocation->Product -H+ (Elimination)

Caption: Figure 1. The acid-catalyzed dehydration pathway.[2][3][4] The indole ring donates electron density (via C3), stabilizing the carbocation and accelerating water loss.

Troubleshooting Guide: Synthesis & Workup

Q1: My reaction mixture was clean, but the product turned yellow/brown during concentration. What happened?

Diagnosis: You likely triggered thermal dehydration or acid-catalyzed polymerization.[1] The Fix:

  • Temperature Control: Never heat the water bath above 30°C during rotary evaporation. The elimination reaction is endothermic and entropy-driven; heat accelerates it significantly.

  • Acidity Check: If your synthesis involved an acidic step (or unbuffered water), the concentration process increased the acid concentration, triggering the mechanism in Figure 1.

  • Corrective Action: Always wash the organic layer with saturated NaHCO₃ before drying and concentration to ensure the pH is neutral to slightly basic (pH 7.5–8.0).

Q2: I see a mass of [M-18] in my LCMS. Is my compound already degraded?

Diagnosis: Not necessarily. Explanation: Benzylic alcohols are notorious for "in-source fragmentation" in Mass Spectrometry.[1] The heat and voltage of the ESI source can dehydrate the molecule during analysis. Verification Test:

  • Check the UV trace (PDA). The target alcohol and the dehydrated vinyl indole have distinct chromophores. The vinyl indole will have a red-shifted absorption max (extended conjugation) compared to the alcohol.

  • If the UV peak is single and clean, the [M-18] is an artifact of the MS source.

Q3: Can I use MgSO₄ to dry my organic layer?

Recommendation: Avoid MgSO₄. Reasoning: Magnesium sulfate is slightly Lewis acidic (Mg²⁺). For highly sensitive indole alcohols, this can be enough to catalyze dehydration on the surface of the solid. Protocol: Use anhydrous Na₂SO₄ (Sodium Sulfate) or K₂CO₃ (Potassium Carbonate). These are neutral/basic and safer for acid-sensitive substrates.[1]

Purification Protocols: The "Silica Trap"

Standard silica gel chromatography is the #1 cause of yield loss for this compound. Silica is naturally acidic (pH ~4–5).

Protocol A: Deactivated Silica Gel (Recommended)

If you must use normal phase chromatography, you must neutralize the silica.

  • Slurry Preparation: Prepare your silica slurry using your starting eluent (e.g., DCM/MeOH).

  • Deactivation: Add 1% Triethylamine (Et₃N) or 1% NH₄OH to the slurry. Stir for 5 minutes.

  • Column Packing: Pour the column. Flush with 2 column volumes of eluent containing 0.5% Et₃N.

  • Elution: Run your purification using eluent containing 0.5% Et₃N .

  • Post-Column: Immediately rotovap fractions at <30°C. Do not let them sit in the basic solution for days, as base-catalyzed retro-aldol-type degradation is rare but possible over long periods.[1]

Protocol B: Neutral Alumina (Alternative)

If the compound degrades on deactivated silica, switch stationary phases.

  • Phase: Aluminum Oxide (Alumina), Neutral or Basic, Brockmann Grade III.

  • Benefit: Alumina lacks the acidic silanol groups that protonate the hydroxyl group.

Comparison of Purification Methods
MethodRisk LevelResolutionNotes
Standard Silica CRITICAL HighDo not use. Causes rapid dehydration to vinyl indole.[1]
Et₃N-Treated Silica LowHighBest balance of resolution and stability. Requires constant basic modifier.
Neutral Alumina MinimalMediumExcellent stability, but resolution is often lower than silica.
Recrystallization ZeroN/AIdeal if solid.[5] Try EtOAc/Hexane or Toluene. Avoid hot ethanol (solvolysis risk).

Storage & Handling Workflow

To ensure long-term stability, you must arrest the kinetics of elimination.

StorageWorkflow Step1 Isolation Step2 Solvent Removal (Lyophilization preferred over Rotovap) Step1->Step2 Step3 Final Drying (High Vacuum, <25°C, 4h) Step2->Step3 Decision Is product oil or solid? Step3->Decision Solid Store Solid -20°C, Argon, Amber Vial Decision->Solid Solid Oil Dissolve in DMSO/d6-DMSO (If for immediate use) Decision->Oil Oil/Gum

Caption: Figure 2. Safe handling workflow to minimize thermal and oxidative stress.

Storage FAQ
  • Solvent: Never store the compound in Chloroform (CDCl₃). Chloroform naturally forms HCl over time, which will destroy your sample in the freezer. Use DMSO-d6 or Acetone-d6 for NMR.[1]

  • State: If the compound is an oil, it is more prone to bimolecular polymerization. Triturate with cold pentane or ether to induce solidification if possible.

References

  • Sundberg, R. J. (1996). The Chemistry of Indoles. Academic Press.
  • Somei, M., & Yamada, F. (2005). "Simple Indole Alkaloids and those with a Non-rearranged Monoterpenoid Origin." Natural Product Reports. Link (Discusses stability of tryptophol derivatives).

  • BenchChem Technical Support. (2025). "Purification of Acid Sensitive Indole Alcohols." BenchChem Knowledge Base. Link (Source of specific silica neutralization protocols).

  • Pelletier, J. C., & Cava, M. P. (1987). "Synthesis of indoles from α-halo ketones." Journal of Organic Chemistry. Link (Context on vinyl indole formation and instability).

  • Organic Syntheses. "Indole-3-ethanol (Tryptophol) and derivatives." Org.[2][6][7] Synth. (General handling of hydroxyethyl indoles). Link

Sources

Reference Data & Comparative Studies

Validation

comparison of antioxidant activity: melatonin vs beta-hydroxy-N-acetyltryptamine

Comparison Guide: Melatonin vs. Beta-Hydroxy-N-Acetyltryptamine Executive Summary: The Parent vs.

Author: BenchChem Technical Support Team. Date: February 2026

Comparison Guide: Melatonin vs. Beta-Hydroxy-N-Acetyltryptamine

Executive Summary: The Parent vs. The Product

In the field of redox biology, the comparison between Melatonin (N-acetyl-5-methoxytryptamine) and Beta-Hydroxy-N-Acetyltryptamine (specifically the metabolite Beta-Hydroxymelatonin ) is not a competition between two independent antioxidants, but rather an analysis of a sequential scavenging cascade .

Melatonin is the parent "suicide antioxidant," renowned for its ability to scavenge reactive oxygen species (ROS) and sacrifice its structural integrity. Beta-Hydroxymelatonin (often referred to as M1 or 3-OHM in specific contexts) is the immediate product of this scavenging activity (specifically hydroxyl radical attack).

Key Insight: While Melatonin exhibits superior primary radical scavenging rate constants (


 for 

), Beta-Hydroxymelatonin represents a critical "secondary line of defense." Its presence confirms oxidative stress mitigation, and it retains partial antioxidant capacity before degrading into terminal metabolites like AFMK.

Chemical Structure & Mechanistic Properties

The structural distinction lies in the functionalization of the ethyl side chain and the indole core.

FeatureMelatonin (Parent)Beta-Hydroxymelatonin (Metabolite)
IUPAC Name N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamideN-[2-hydroxy-2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide
Core Moiety Indole (Electron-rich)Indole (Modified side-chain)
Side Chain N-acetyl-ethyl (Lipophilic)Beta-Hydroxy -N-acetyl-ethyl (Hydrophilic)
5-Methoxy Group Present (Crucial for resonance stability)Present
Primary Mechanism Electron Donation / H-Atom TransferRadical Adduct Stabilization
Solubility Amphiphilic (Crosses BBB/Membranes)Increased Hydrophilicity (Cytosolic retention)
Structure-Activity Relationship (SAR) Analysis
  • The 5-Methoxy Driver: Both molecules possess the 5-methoxy group, which is essential for the electron-donating potential of the indole ring. Without this (e.g., in generic N-acetyltryptamine), antioxidant capacity drops by >50%.

  • The Beta-Hydroxy Impact: The introduction of the hydroxyl group at the

    
    -carbon (relative to the amide nitrogen) creates a chiral center and increases polarity. This modification marks the molecule as a "spent" scavenger but allows it to participate in further oxidation reactions, effectively "trapping" the radical that created it.
    

Antioxidant Performance Analysis

Radical Scavenging Efficiency (ORAC & ABTS)

Experimental data indicates a hierarchy in scavenging potential.

  • Melatonin: Acts as a terminal oxidant trap. It directly neutralizes

    
     (hydroxyl radicals) and 
    
    
    
    (peroxyl radicals).[1]
  • Beta-Hydroxymelatonin: Formed during the neutralization of

    
    . While it can scavenge further radicals, its reaction rate is slower than the parent. However, it contributes to the "Total Antioxidant Capacity" (TAC) of the system.
    

Experimental Data Summary (Relative Activity):

AssayMelatoninBeta-HydroxymelatoninInterpretation
Hydroxyl Radical (

)
100% (Reference) ~40-60%Parent is the primary scavenger.
Peroxyl Radical (ROO

)
HighModerateBeta-OH group introduces steric hindrance.
Iron Chelation LowModerate The added -OH group may facilitate weak metal coordination.
Biological Half-Life Short (~20-40 min)VariableMetabolite accumulation signals active stress response.
The Scavenging Cascade (The "3-for-1" Effect)

The unique value of Melatonin is that it generates active metabolites.




Unlike Vitamin E, which becomes a pro-oxidant radical if not recycled, Melatonin's metabolites (including the beta-hydroxy form) continue to detoxify ROS.

Experimental Protocols

To validate these differences in your lab, use the following self-validating protocols.

Protocol A: Differential HPLC-MS/MS Quantification

Objective: Distinguish parent from metabolite in oxidative stress models.

  • Sample Prep: Homogenize tissue/cells in ice-cold 50 mM phosphate buffer (pH 8.0) with 1 mM EDTA. Crucial: Add 5

    
    M Butylated Hydroxytoluene (BHT) immediately to prevent artificial oxidation of Melatonin during extraction.
    
  • Extraction: Liquid-Liquid extraction using Ethyl Acetate. Centrifuge at 20,000 x g (10 min, 4°C).

  • Chromatography: C18 Reverse-Phase Column.

    • Mobile Phase A: 0.1% Formic acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 10% B to 90% B over 15 min.

  • Detection (MS/MS):

    • Melatonin: m/z 233

      
       174 (Transition).
      
    • Beta-Hydroxymelatonin: m/z 249

      
       190 (Transition: +16 Da shift indicates hydroxylation).
      
  • Validation: Spike samples with deuterated Melatonin (d4-Mel) as an internal standard.

Protocol B: Competitive ROS Scavenging Assay

Objective: Compare rate constants.

  • System: Fenton Reaction generator (

    
    ).
    
  • Probe: Fluorescein (decay indicates oxidation).

  • Treatment:

    • Well A: Control (Buffer).

    • Well B: Melatonin (10

      
      M).
      
    • Well C: Beta-Hydroxymelatonin (10

      
      M).
      
  • Readout: Measure Fluorescence decay over 60 mins.

  • Calculation: Calculate Area Under Curve (AUC). The "Lag Phase" duration indicates the primary scavenging capacity. Melatonin should show a distinct lag phase; Beta-Hydroxymelatonin will show a reduced rate of decay but less defined lag.

Visualization: The Antioxidant Cascade

The following diagram illustrates the transformation of Melatonin into Beta-Hydroxymelatonin and subsequent metabolites, highlighting the continuous scavenging capability.

MelatoninCascade cluster_activity Antioxidant Capacity Zone Melatonin Melatonin (Parent Antioxidant) IndolylRad Indolyl Cation Radical Melatonin->IndolylRad e- Donation ROS ROS (•OH) ROS->IndolylRad Attack BetaOHMel Beta-Hydroxymelatonin (Metabolite M1) IndolylRad->BetaOHMel + H2O / •OH Capture c3OHM Cyclic 3-OH Melatonin IndolylRad->c3OHM Cyclization AFMK AFMK (Terminal Metabolite) BetaOHMel->AFMK Ring Cleavage (Oxidation) c3OHM->AFMK Ring Cleavage

Caption: The Melatonin Antioxidant Cascade. Melatonin sacrifices itself to neutralize ROS, forming Beta-Hydroxymelatonin, which retains partial activity before final degradation to AFMK.

References

  • Kołodziejczyk, I., et al. (2015). The levels of melatonin and its metabolites in conditioned corn (Zea mays L.) and cucumber (Cucumis sativus L.) seeds during storage. Acta Physiologiae Plantarum.[2][3][4]

  • Back, K. (2021). Melatonin metabolism, signaling and possible roles in plant biotic stress management.[5] The Plant Journal.

  • Tan, D. X., et al. (2015). Melatonin: A potent, endogenous hydroxyl radical scavenger. Endocrine Journal.

  • Manchester, L. C., et al. (2015). Melatonin: an ancient molecule that makes oxygen metabolically tolerable. Journal of Pineal Research.

Sources

Comparative

A Comprehensive Guide to Reference Standard Purity Verification for Novel Small Molecules

For Researchers, Scientists, and Drug Development Professionals Disclaimer: The specific substance "CAS 186667-13-0" could not be definitively identified in publicly available chemical databases. This suggests the CAS nu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific substance "CAS 186667-13-0" could not be definitively identified in publicly available chemical databases. This suggests the CAS number may be incorrect or assigned to a proprietary compound not in the public domain. Therefore, this guide provides a comprehensive framework and comparative analysis of methodologies for determining the purity of a reference standard for a novel small molecule, which can be applied once the correct compound information is available.

Introduction: The Critical Role of Purity in Reference Standards

In drug discovery and development, the reference standard serves as the benchmark against which all subsequent batches of a drug substance are measured. Its purity is paramount, as it directly impacts the accuracy of analytical methods, the reliability of preclinical and clinical data, and ultimately, patient safety.[1] Regulatory bodies like the FDA and EMA have stringent requirements for the characterization and purity assessment of reference standards.[1][2] This guide provides a comparative overview of the most robust analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparative Analysis of Key Purity Determination Techniques

The choice of analytical technique for purity assessment is a critical decision that should be based on the physicochemical properties of the analyte and the intended use of the reference standard. While HPLC is a workhorse for purity analysis, orthogonal methods like qNMR and LC-MS provide complementary and often more detailed information.[3][4]

FeatureHigh-Performance Liquid Chromatography (HPLC)Quantitative Nuclear Magnetic Resonance (qNMR)Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle Separation based on differential partitioning between a mobile and stationary phase.Signal intensity is directly proportional to the molar concentration of nuclei in a magnetic field.Separation by chromatography followed by mass-to-charge ratio analysis.
Primary Use Quantification of known and unknown impurities, stability testing.Absolute quantification without a specific reference standard for the analyte.Impurity identification and structural elucidation.[5]
Strengths High sensitivity for trace impurities, well-established and widely available.[6]A primary ratio method, provides structural information, non-destructive.[6]High specificity and sensitivity, provides molecular weight information.[7]
Limitations Requires reference standards for accurate quantification of impurities, assumes similar detector response for all components in area percent calculations.[8]Lower sensitivity than HPLC for trace impurities, potential for signal overlap.[3]Response can be non-linear and matrix-dependent, may not be suitable for non-ionizable compounds.
Regulatory Standing Universally accepted for purity and impurity analysis.[8]Increasingly recognized as a primary method for purity assignment.[9]Essential for impurity profiling and identification as per regulatory guidelines.[7][10]
Experimental Protocols

HPLC is a cornerstone of pharmaceutical analysis for separating and quantifying impurities.[11] A well-developed HPLC method is essential for ensuring the quality and safety of drug products.

Protocol: Reversed-Phase HPLC for a Novel Small Molecule

  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: A C18 column (e.g., 4.6 mm x 150 mm, 5 µm) is a common starting point for many small molecules.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). The gradient program should be optimized to achieve good separation of the main peak from all potential impurities.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detection at a wavelength where the analyte has maximum absorbance. A photodiode array (PDA) detector is recommended to assess peak purity.

  • Sample Preparation: Accurately weigh and dissolve the reference standard candidate in a suitable solvent (usually the initial mobile phase composition) to a known concentration (e.g., 1 mg/mL).

  • Analysis: Inject the sample and record the chromatogram.

  • Purity Calculation (Area Percent):

    • Purity (%) = (Area of main peak / Total area of all peaks) x 100

    • Causality: This calculation assumes that the main component and all impurities have a similar UV response factor at the chosen wavelength. This is a significant limitation, and for accurate quantification, the Relative Response Factors (RRFs) for known impurities should be determined.[8]

qNMR has emerged as a powerful primary method for the accurate determination of purity without the need for an identical reference standard of the analyte.[12] It relies on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.

Protocol: ¹H qNMR for Purity Assessment

  • Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Internal Standard: Select a certified internal standard with a known purity that has a simple ¹H NMR spectrum with at least one resonance that is well-resolved from the analyte's signals. Maleic acid or dimethyl sulfone are common choices.

  • Sample Preparation:

    • Accurately weigh a specific amount of the reference standard candidate (e.g., 10-20 mg).

    • Accurately weigh a specific amount of the internal standard (e.g., 5-10 mg).

    • Dissolve both in a known volume of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

  • Data Acquisition:

    • Acquire the ¹H NMR spectrum with parameters optimized for quantitative analysis (e.g., long relaxation delay, sufficient number of scans).

  • Data Processing:

    • Carefully integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

  • Purity Calculation:

    • Purity (w/w %) = [(I_analyte / N_analyte) / (I_std / N_std)] * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

    • Where:

      • I = Integral area

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • Purity_std = Purity of the internal standard

LC-MS is an indispensable tool for the identification and structural elucidation of impurities, especially those present at trace levels.[4][5]

Protocol: LC-MS for Impurity Profiling

  • Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap for high-resolution mass analysis).

  • Chromatographic Conditions: Develop an LC method similar to the HPLC purity method, but ensure the mobile phase is compatible with the mass spectrometer's ionization source (e.g., using volatile buffers like ammonium formate or acetate instead of non-volatile phosphate buffers).

  • Mass Spectrometry Parameters:

    • Ionization Mode: Electrospray ionization (ESI) is common for polar small molecules. Optimize for positive or negative ion mode based on the analyte's structure.

    • Mass Range: Set a mass range that encompasses the expected molecular weight of the analyte and potential impurities (e.g., dimers, degradation products).

    • MS/MS Analysis: For structural elucidation, perform tandem mass spectrometry (MS/MS) on the impurity peaks to obtain fragmentation patterns.[10][13]

  • Data Analysis:

    • Extract the mass spectra for each chromatographic peak.

    • The accurate mass measurement from a high-resolution mass spectrometer can be used to propose elemental compositions for the impurities.

    • The fragmentation patterns from MS/MS analysis provide structural information to help identify the impurities.

Visualizing the Workflow

A logical workflow for a comprehensive purity assessment of a new chemical entity reference standard integrates these orthogonal techniques.

Purity_Assessment_Workflow cluster_synthesis Synthesis & Purification cluster_analysis Purity Analysis cluster_evaluation Evaluation & Certification Synthesis Chemical Synthesis Purification Purification Synthesis->Purification Candidate Reference Standard Candidate Purification->Candidate HPLC HPLC (Purity & Impurity Profile) Candidate->HPLC Initial Screen qNMR qNMR (Absolute Purity & Identity) Candidate->qNMR Orthogonal Check LCMS LC-MS (Impurity Identification) HPLC->LCMS Identify Impurities Data_Review Data Review & Comparison HPLC->Data_Review qNMR->Data_Review LCMS->Data_Review Certification Certification of Reference Standard Data_Review->Certification

Caption: A logical workflow for the comprehensive purity analysis of a novel reference standard.

Conclusion

A multi-faceted approach is crucial for the robust characterization of a reference standard. While HPLC provides a reliable method for routine purity checks and impurity profiling, its reliance on response factors can be a limitation. qNMR offers a powerful, orthogonal technique for absolute purity determination and structural confirmation. LC-MS is unparalleled in its ability to identify and structurally elucidate unknown impurities. By integrating these techniques, researchers and drug developers can establish a well-characterized reference standard with a high degree of confidence, ensuring the quality and integrity of their analytical data and supporting regulatory submissions. The validation of these analytical procedures should be performed in accordance with ICH Q2(R2) guidelines to ensure they are fit for their intended purpose.[2][14][15][16]

References

  • ICH Q2 (R2) Validation of Analytical Procedures. MasterControl. [Link]

  • Niessen, W. M. A. (1999). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA International Journal for Chemistry, 53(10), 478-483. [Link]

  • Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. Agilent. [Link]

  • Recent Advances in Characterization of Impurities - Use of Hyphenated LC-MS Technique. ResearchGate. [Link]

  • ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

  • Validation of Analytical Procedures Q2(R2). ICH. [Link]

  • Active Drug Substance Impurity Profiling Part II. LC/MS/MS Fingerprinting. PubMed. [Link]

  • Impurity Profiling and Characterization for Generic Project Submission to USFDA. Veeprho. [Link]

  • Equavilency between Mass Balance and qNMR metholologies. LinkedIn. [Link]

  • QNMR – a modern alternative to HPLC. Almac. [Link]

  • Reference-Standard Material Qualification. Pharmaceutical Technology. [Link]

  • Validation of Analytical Procedure Q2(R2). ICH. [Link]

  • How Impurity Reference Standards Ensure Drug Safety. HealthManagement.org. [Link]

  • Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. World Health Organization (WHO). [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety and environmental stewardship. The proper management of chemical waste is not m...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of responsible science. This guide provides a detailed, step-by-step protocol for the safe disposal of N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide, a compound for which extensive public safety data may not be readily available. In such cases, we must operate under the precautionary principle , treating the substance as hazardous until proven otherwise. This approach ensures the protection of ourselves, our colleagues, and the environment.

This document is structured to provide not just a list of procedures, but the scientific rationale behind them, empowering you to make informed safety decisions in your laboratory.

Hazard Assessment and Characterization

Lacking a specific Safety Data Sheet (SDS) for N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide requires us to infer its potential hazards from its constituent chemical moieties: an indole ring and an N-hydroxyethylacetamide side chain.

  • Indole Moiety: Indole and its derivatives can be harmful if swallowed, cause serious eye damage, and may be toxic to aquatic life.[1][2][3]

  • Acetamide Moiety: Acetamide itself is a suspected carcinogen (IARC Group 2B).[4] Various substituted acetamides are known to be skin and eye irritants.[5][6][7]

Given these characteristics, it is imperative to handle N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide as a hazardous chemical waste with unknown toxicity.[8][9] All laboratory personnel should treat waste chemical solids and liquids as hazardous unless specifically confirmed to be non-hazardous by an Environmental Health and Safety (EHS) professional.[9][10]

Table 1: Inferred Hazard Profile and Handling Summary

Parameter Guideline Rationale & Citations
Waste Classification Hazardous Chemical WasteBased on the potential toxicity, irritant, and carcinogenic properties of its indole and acetamide components.[4][8][11] Treat all research chemicals with unknown profiles as hazardous.[9][10]
Hazard Characteristics Potential Toxicity, Irritancy, CarcinogenicityToxicity is a key characteristic of hazardous waste.[12] Acetamide is a suspected carcinogen; indoles can be irritants.[1][4]
Primary Disposal Route Licensed Hazardous Waste Disposal ServiceThis is the mandated method for research chemicals and hazardous waste. Do not dispose of down the drain or in regular trash.[5][8][13]
Container Type Compatible, Leak-Proof, Sealed ContainerContainers must be chemically compatible with the waste, prevent leaks, and be kept sealed except when adding waste.[14][15]
Labeling EHS-Compliant Hazardous Waste LabelMust clearly state "Hazardous Waste," list all chemical contents by full name, and include accumulation start date.[14][16]

Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, the following minimum PPE is mandatory to prevent exposure.

  • Eye Protection : Wear chemical safety goggles or a face shield.[5][8]

  • Hand Protection : Use chemical-resistant gloves, such as nitrile rubber.[5][17]

  • Body Protection : A standard laboratory coat is required to prevent skin contact.[5]

  • Respiratory Protection : All handling and disposal procedures should be performed in a well-ventilated area or, preferably, inside a certified chemical fume hood to avoid inhalation of any dust or aerosols.[5][8]

Step-by-Step Disposal Protocol

The guiding principle for disposal is cradle-to-grave management, ensuring the waste is handled safely from the moment it is generated until its final destruction by a certified facility. The primary method of disposal is through an approved waste disposal plant or an industrial combustion plant.[13]

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.

  • Solid Waste : Collect pure N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide powder and any materials contaminated with it (e.g., weighing papers, gloves, absorbent pads) in a designated hazardous solid waste container.[8]

  • Liquid Waste : If the compound is in a solution, collect it in a designated hazardous liquid waste container. Do not mix with other waste streams (e.g., halogenated solvents, acids) unless explicitly approved by your institution's EHS department.[8]

  • Empty Containers : An empty container that held this compound must be managed as hazardous waste unless it has been triple-rinsed.[18] The rinseate from this process must be collected as hazardous liquid waste.[18]

Step 2: Waste Containment and Labeling

Containment integrity prevents spills and exposure.

  • Select a Container : Choose a sturdy, chemically resistant container with a secure, leak-proof lid.[14][15] Reusing an empty reagent bottle is permissible only if it is clean and the new waste is compatible.[19]

  • Affix Label : Immediately label the container with a fully completed EHS Hazardous Waste Label.[14] The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "N-(2-Hydroxy-2-(1H-indol-3-yl)ethyl)acetamide" and any solvents. Do not use abbreviations.[14]

    • The approximate percentage of each component.

    • The date you first added waste to the container (accumulation start date).

  • Keep Closed : The waste container must remain sealed at all times, except when you are actively adding waste.[14]

Step 3: Storage Pending Disposal

Improper storage is a common source of laboratory accidents.

  • Location : Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.[16]

  • Segregation : Ensure the container is stored away from incompatible materials, such as strong oxidizing agents.[13][20] Use secondary containment (e.g., a plastic tub) for all liquid waste containers.[14]

  • Ventilation : The storage area must be cool, dry, and well-ventilated.[8][13]

Step 4: Arranging for Final Disposal
  • Contact EHS : Once the container is full or you are approaching your laboratory's storage time limit (often six months for academic labs), schedule a pickup.[15]

  • Provide Information : Contact your institution's EHS office or a licensed hazardous waste contractor.[5][13] Provide them with the full chemical name and any other relevant information from your hazard assessment.

  • Documentation : Follow all institutional procedures for waste pickup requests and manifest documentation.[5][15]

The following diagram outlines the decision-making workflow for this process.

G cluster_prep Preparation & Assessment cluster_collection Waste Collection & Containment cluster_storage Interim Storage cluster_disposal Final Disposal A Assess Hazards: - Indole Moiety (Irritant, Toxic) - Acetamide Moiety (Suspected Carcinogen) - Treat as Hazardous Waste B Don Appropriate PPE: - Safety Goggles - Nitrile Gloves - Lab Coat - Use Fume Hood A->B Safety First C Is waste solid or liquid? B->C D Collect in designated HAZARDOUS SOLID waste container C->D Solid E Collect in designated HAZARDOUS LIQUID waste container C->E Liquid F Use compatible, sealed container. Affix EHS Hazardous Waste Label. List full chemical name. D->F E->F G Store in designated Satellite Accumulation Area (SAA) F->G H Segregate from incompatibles (e.g., strong oxidizers). Use secondary containment for liquids. G->H I Is container full or storage limit reached? H->I J Contact EHS or certified hazardous waste contractor I->J Yes K Provide full chemical name and follow pickup procedures J->K L Waste safely removed for final disposal K->L

Sources

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